![molecular formula C26H28N4O7S2 B2424105 Ethyl 2-(4-((4-(ethoxycarbonyl)piperazin-1-yl)sulfonyl)benzamido)-4-phenylthiazole-5-carboxylate CAS No. 361174-42-7](/img/structure/B2424105.png)
Ethyl 2-(4-((4-(ethoxycarbonyl)piperazin-1-yl)sulfonyl)benzamido)-4-phenylthiazole-5-carboxylate
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Overview
Description
Ethyl 2-(4-((4-(ethoxycarbonyl)piperazin-1-yl)sulfonyl)benzamido)-4-phenylthiazole-5-carboxylate is a useful research compound. Its molecular formula is C26H28N4O7S2 and its molecular weight is 572.65. The purity is usually 95%.
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Scientific Research Applications
Analytical Chemistry Applications
A novel sulfonate reagent, closely related in structure to the chemical , was synthesized for analytical derivatization in liquid chromatography. This reagent enhances the detection sensitivity for analytes by incorporating a fluorophore for sensitive detection post-derivatization and a tertiary amino function for easy removal post-derivatization, demonstrating its utility in analytical chemistry applications (Wu et al., 1997).
Antimicrobial Activities
Research into the antimicrobial activities of related compounds includes the synthesis of novel 1,2,4-Triazole derivatives from ester ethoxycarbonylhydrazones, showing some compounds possess good or moderate activities against microorganisms. This highlights the potential for derivatives of Ethyl 2-(4-((4-(ethoxycarbonyl)piperazin-1-yl)sulfonyl)benzamido)-4-phenylthiazole-5-carboxylate in antimicrobial applications (Bektaş et al., 2007).
Synthesis and Biological Screening
Another study focused on the synthesis and biological screening of benzofuran and benzo[d]isothiazole derivatives for inhibition against Mycobacterium tuberculosis, showcasing the compound's relevance in medicinal chemistry and drug discovery (Reddy et al., 2014).
Molecular Hybridization
Ethyl 4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were designed by molecular hybridization and evaluated for their activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, demonstrating the compound's significance in the development of new antitubercular agents (Jeankumar et al., 2013).
Crystal Structure Analysis
The crystal structure of a closely related compound, 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, was determined, providing valuable insights into the molecular conformation and interactions that could influence the design of new derivatives with enhanced properties (Faizi et al., 2016).
Mechanism of Action
Mode of Action
Based on its structural features, it can be hypothesized that the compound may interact with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic interactions .
Biochemical Pathways
Without specific target identification, it’s challenging to determine the exact biochemical pathways affected by the compound. Given its complex structure, it’s plausible that the compound could influence multiple biochemical pathways, potentially leading to a broad spectrum of biological effects .
Pharmacokinetics
For instance, the ethoxycarbonyl group could potentially enhance the compound’s lipophilicity, aiding in absorption and distribution .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, extreme pH or temperature conditions could potentially alter the compound’s structure and consequently its activity .
Properties
IUPAC Name |
ethyl 2-[[4-(4-ethoxycarbonylpiperazin-1-yl)sulfonylbenzoyl]amino]-4-phenyl-1,3-thiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N4O7S2/c1-3-36-24(32)22-21(18-8-6-5-7-9-18)27-25(38-22)28-23(31)19-10-12-20(13-11-19)39(34,35)30-16-14-29(15-17-30)26(33)37-4-2/h5-13H,3-4,14-17H2,1-2H3,(H,27,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJOCNVOZQIOCIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)C(=O)OCC)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N4O7S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
572.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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